Cas no 19943-29-4 (Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3S,8aR)-)

Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3S,8aR)- structure
19943-29-4 structure
Product Name:Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3S,8aR)-
CAS No:19943-29-4
MF:C8H12N2O2
MW:168.193081855774
CID:123851
PubChem ID:5325711
Update Time:2025-04-18

Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3S,8aR)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3S,8aR)-
    • Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-methyl-, (3S,8aR)- (9CI)
    • 125410-19-7
    • (3S,8aR)-3-methyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • (3S,8AR)-3-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • CHEMBL2229106
    • 19943-29-4
    • Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-methyl-, cis- (9CI)
    • Inchi: 1S/C8H12N2O2/c1-5-8(12)10-4-2-3-6(10)7(11)9-5/h5-6H,2-4H2,1H3,(H,9,11)/t5-,6+/m0/s1
    • InChI Key: WSLYCILIEOFQPK-NTSWFWBYSA-N
    • SMILES: O=C1[C@H](C)NC([C@H]2CCCN21)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41
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